![molecular formula C11H9NO3 B2645769 1-Methyl-4-oxo-1,4-dihydroquinoline-2-carboxylic acid CAS No. 35975-54-3](/img/structure/B2645769.png)
1-Methyl-4-oxo-1,4-dihydroquinoline-2-carboxylic acid
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Overview
Description
“1-Methyl-4-oxo-1,4-dihydroquinoline-2-carboxylic acid” is a compound that belongs to the quinolone family . Quinolone is a privileged scaffold in medicinal chemistry and 4-Quinolone-3-Carboxamides have been reported to harbor vast therapeutic potential .
Physical And Chemical Properties Analysis
The physical and chemical properties of “this compound” include a melting point of 186-187°C . It is a powder at room temperature .Scientific Research Applications
Synthesis and Chemical Properties
Hydrolysis and Synthesis Pathways : 1-Methyl-4-oxo-1,4-dihydroquinoline-2-carboxylic acid is synthesized through specific hydrolysis and synthesis pathways. For instance, the compound 2-Amino-1-methyl-4-oxo-1,4-dihydroquinoline-3-carboxylic acid is prepared by the reaction of N-methylisatoic anhydride with malononitrile. The treatment with concentrated sulfuric acid or NaOH in refluxing H2O:EtOH leads to various products, highlighting the compound's chemical versatility (Basafa et al., 2021).
Labeling for SPECT Studies : [77Br] 5,7-dibromo-4-oxo-1,4-dihydroquinoline-2-carboxylic acid, related to the compound , has been synthesized for use as a tracer in SPECT studies of the N-methyl-D-aspartate receptor in the human brain. The synthesis involved non-isotopic nucleophilic halogen exchange and resulted in a product with high radiochemical yield and purity (Dumont & Slegers, 1996).
Molecular and Crystal Structure Analysis : Studies on the molecular and crystal structures of derivatives of this compound, like Methyl 3-aroyl-4-oxo-1,4-dihydroquinoline-2-carboxylates, have been conducted. These studies help in understanding the compound's properties and potential applications in various fields (Boteva et al., 2014).
Pharmacological Aspects
Anticancer Activity : New derivatives, such as 1-[(Aryl)(3-amino-5-oxopyrazolidin-4-ylidene) methyl]-2-oxo-1,2-dihydroquinoline-3-carboxylic acid, have been synthesized and tested for their anticancer effects, particularly against the breast cancer MCF-7 cell line. Certain compounds showed significant activity, indicating the potential for further exploration in cancer treatment (Gaber et al., 2021).
Antihypoxic Activity : The synthesis of derivatives, such as 4-Hydroxy-6,7-Dimethoxy-2-Oxo-1,2-Dihydroquinoline-3-Carboxylic Acid N-R-Amide Hydrochlorides, has shown promising antihypoxic effects. These substances have been identified as potentially useful for their antioxidant properties, making them candidates for further pharmacological testing (Ukrainets et al., 2014).
Analgesic Properties : Research has been conducted on 4-amino-2-oxo-1,2-dihydroquinoline-3-carboxylic acids and their derivatives for their potential analgesic effects. The findings suggest that certain structural features, such as the presence of a carboxylic group and benzyl fragment, are crucial for exhibiting analgesic activity (Ukrainets et al., 2011).
Safety and Hazards
The safety information for “1-Methyl-4-oxo-1,4-dihydroquinoline-2-carboxylic acid” includes several hazard statements: H302, H315, H319, H335 . Precautionary measures include P261, P264, P270, P271, P280, P301+P312, P302+P352, P304+P340, P305+P351+P338, P312, P330, P332+P313, P337+P313, P362, P403+P233, P405, P501 .
properties
IUPAC Name |
1-methyl-4-oxoquinoline-2-carboxylic acid |
Source
|
---|---|---|
Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C11H9NO3/c1-12-8-5-3-2-4-7(8)10(13)6-9(12)11(14)15/h2-6H,1H3,(H,14,15) |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
DZNNIRHFSWTOJH-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CN1C2=CC=CC=C2C(=O)C=C1C(=O)O |
Source
|
Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C11H9NO3 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
203.19 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
CAS RN |
35975-54-3 |
Source
|
Record name | 1-methyl-4-oxo-1,4-dihydroquinoline-2-carboxylic acid | |
Source | European Chemicals Agency (ECHA) | |
URL | https://echa.europa.eu/information-on-chemicals | |
Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
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